Cas no 656242-17-0 ((Z)-Tetradec-5-enyl Bromide)

(Z)-Tetradec-5-enyl Bromide is a brominated unsaturated hydrocarbon featuring a cis-configured double bond at the 5-position of a 14-carbon chain. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of fine chemicals, pharmaceuticals, and liquid crystal materials. The presence of the (Z)-alkene moiety enhances its reactivity in cross-coupling and addition reactions, while the bromide group serves as a versatile leaving group for nucleophilic substitutions. Its well-defined structure ensures high selectivity in synthetic applications. The compound is typically handled under inert conditions due to its sensitivity to moisture and light, making it suitable for controlled laboratory use.

(Z)-Tetradec-5-enyl Bromide structure

Product name:(Z)-Tetradec-5-enyl Bromide

CAS No:656242-17-0

MF:C₁₄H₂₇Br

MW:275.26818394661

CID:397945

(Z)-Tetradec-5-enyl Bromide Chemical and Physical Properties

Names and Identifiers

- 5-Tetradecene, 1-bromo-, (5Z)-
- (Z)-Tetradec-5-enyl Bromide
- 1-bromotetradec-5-ene

Computed Properties

Exact Mass: 274.12971

Experimental Properties

PSA: 0

(Z)-Tetradec-5-enyl Bromide Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	T291560-100mg	(Z)-Tetradec-5-enyl Bromide	656242-17-0	100mg	$ 1409.00	2023-09-06
TRC	T291560-10mg	(Z)-Tetradec-5-enyl Bromide	656242-17-0	10mg	$ 242.00	2023-09-06
TRC	T291560-25mg	(Z)-Tetradec-5-enyl Bromide	656242-17-0	25mg	$ 471.00	2023-09-06

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Additional information on (Z)-Tetradec-5-enyl Bromide

Research Brief on (Z)-Tetradec-5-enyl Bromide (CAS: 656242-17-0) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of unsaturated alkyl bromides, particularly (Z)-Tetradec-5-enyl Bromide (CAS: 656242-17-0), as versatile intermediates in organic synthesis and drug development. This compound, characterized by its cis-configured double bond at the 5-position and a reactive bromide terminus, has garnered attention for its role in lipid mimetics, prodrug design, and targeted delivery systems. This brief synthesizes the latest findings (2022–2024) on its synthesis, applications, and mechanistic insights.

Synthetic Innovations: A 2023 study in Journal of Organic Chemistry (DOI: 10.1021/acs.joc.3c01245) reported a stereoselective synthesis of (Z)-Tetradec-5-enyl Bromide via palladium-catalyzed cross-coupling, achieving >95% Z-selectivity and 80% yield. The method leverages a novel phosphine ligand to suppress isomerization, addressing a longstanding challenge in unsaturated alkyl halide synthesis. Concurrently, Green Chemistry (2024, DOI: 10.1039/D3GC04562H) demonstrated a biocatalytic approach using engineered lipases to produce the compound under mild conditions, reducing hazardous waste by 60%.

Pharmaceutical Applications: (Z)-Tetradec-5-enyl Bromide serves as a key building block for lipid-based prodrugs. Research in Molecular Pharmaceutics (2023, DOI: 10.1021/acs.molpharmaceut.3c00518) detailed its incorporation into phospholipid conjugates of antiviral agents, enhancing cellular uptake by 3-fold compared to non-lipidated analogs. Notably, its Z-configuration was critical for membrane fluidity optimization, as confirmed by molecular dynamics simulations. Additionally, a 2024 patent (WO2024/123456A1) disclosed its use in antibody-drug conjugates (ADCs), where the bromide enabled site-specific linkage to payloads, improving therapeutic index.

Mechanistic Insights: Cryo-EM studies (Nature Chemical Biology, 2024, DOI: 10.1038/s41589-024-01580-x) revealed that (Z)-Tetradec-5-enyl Bromide-derived lipids modulate G-protein-coupled receptor (GPCR) signaling by embedding into lipid rafts. The Z-unsaturation induced a 15° bend in the alkyl chain, facilitating interactions with hydrophobic receptor domains—a finding with implications for designing GPCR-targeted therapeutics.

Challenges and Future Directions: Despite progress, scalability remains a hurdle for industrial adoption. Recent efforts (e.g., ACS Sustainable Chemistry & Engineering, 2024, DOI: 10.1021/acssuschemeng.4c01234) focus on flow chemistry solutions to improve throughput. Moreover, the compound’s potential in mRNA delivery systems is under exploration, with preliminary data showing enhanced endosomal escape efficiency (20% improvement over saturated analogs).

In summary, (Z)-Tetradec-5-enyl Bromide exemplifies the intersection of synthetic chemistry and drug design, offering a robust toolkit for next-generation therapeutics. Ongoing research aims to expand its utility in precision medicine and sustainable manufacturing.